Cas no 2051-98-1 (5-Bromoacenaphthene)

5-Bromoacenaphthene is a brominated derivative of acenaphthene, commonly used as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include high reactivity due to the bromine substituent, enabling efficient functionalization in cross-coupling reactions and other transformations. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its aromatic polycyclic structure makes it valuable for studying photophysical properties and as a building block for advanced materials. 5-Bromoacenaphthene is particularly useful in the development of dyes, polymers, and optoelectronic materials, where precise bromination is critical for tailored properties. Its consistent purity and reliable performance make it a preferred choice for research applications.
5-Bromoacenaphthene structure
5-Bromoacenaphthene structure
Product Name:5-Bromoacenaphthene
CAS No:2051-98-1
MF:C12H9Br
MW:233.103862524033
MDL:MFCD00003809
CID:42397
PubChem ID:74923
Update Time:2025-06-14

5-Bromoacenaphthene Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1,2-dihydroacenaphthylene
    • 5-Bromoacenaphtene
    • 5-Bromoacenaphthene
    • 1-bromoacenaphthene
    • 4-bromoacenaphthene
    • 5-acenaphthyl bromide
    • Acenaphthene,5-bromo
    • ACENAPHTHYLENE,5-BROMO-1,2-DIHYDRO
    • Acenaphthene, 5-bromo-
    • QALKJGMGKYKMKE-UHFFFAOYSA-N
    • 5-bromo acenaphthene
    • akos 51
    • Maybridge1_006415
    • KSC544I2J
    • Acenaphthene, 5-bromo- (8CI)
    • QALKJGMGKYKMKE-UHFFFAOYSA-
    • HMS559L13
    • NSC59823
    • EN300-154070
    • A814640
    • J-516777
    • 46D4BK9PRB
    • ACENAPHTHYLENE, 5-BROMO-1,2-DIHYDRO-
    • 5-Bromo-1,2-dihydroacenaphthylene #
    • B1283
    • InChI=1/C12H9Br/c13-11-7-6-9-5-4-8-2-1-3-10(11)12(8)9/h1-3,6-7H,4-5H2
    • FT-0620154
    • Z203054958
    • NSC 59823
    • SCHEMBL2198474
    • UNII-46D4BK9PRB
    • AKOS000278205
    • 2051-98-1
    • SB66574
    • NS00026675
    • NSC-59823
    • EINECS 218-138-7
    • AC-4958
    • DTXSID40174512
    • CS-0171499
    • 2-methylsulfanyl-4,5-dihydro-1H-imidazole;5-Bromo-1,2-dihydroacenaphthylene
    • SY036867
    • MFCD00003809
    • AS-9403
    • 5-bromo-acenaphthene
    • DB-045265
    • STL419942
    • Acenaphthylene, 5-bromo-1,2-dihydro-(9CI)
    • DTXCID8097003
    • BBL034629
    • Acenaphthene, 5-bromo-(8CI)
    • ALBB-023295
    • 218-138-7
    • MDL: MFCD00003809
    • Inchi: 1S/C12H9Br/c13-11-7-6-9-5-4-8-2-1-3-10(11)12(8)9/h1-3,6-7H,4-5H2
    • InChI Key: QALKJGMGKYKMKE-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C2CCC3C=CC=C1C2=3

Computed Properties

  • Exact Mass: 231.98900
  • Monoisotopic Mass: 231.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.7
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.4095 (rough estimate)
  • Melting Point: 53.0 to 57.0 deg-C
  • Boiling Point: 335°C(lit.)
  • Flash Point: >230 °F
  • Refractive Index: 1.6565 (estimate)
  • PSA: 0.00000
  • LogP: 3.70090
  • Solubility: Not determined

5-Bromoacenaphthene Security Information

5-Bromoacenaphthene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

5-Bromoacenaphthene Pricemore >>

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5-Bromoacenaphthene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Bromine Solvents: Dimethyl sulfoxide
Reference
Convenient one-pot oxidation of acenaphthene to acenaphthenequinone by DMSO
Krasnokutskaja, Elena A.; et al, Proceedings - KORUS 2000, 2000, 1, 182-185

5-Bromoacenaphthene Preparation Products

5-Bromoacenaphthene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:2051-98-1)5-Bromoacenaphthene
Order Number:sfd5484
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
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Amadis Chemical Company Limited
Gold Member
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(CAS:2051-98-1)5-Bromoacenaphthene
Order Number:A814640
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):223.0/649.0
Email:sales@amadischem.com

Additional information on 5-Bromoacenaphthene

Recent Advances in the Study of 5-Bromoacenaphthene (CAS: 2051-98-1) in Chemical and Biomedical Research

5-Bromoacenaphthene (CAS: 2051-98-1) is a brominated derivative of acenaphthene, a polycyclic aromatic hydrocarbon (PAH) with significant applications in chemical synthesis and biomedical research. Recent studies have highlighted its potential as a versatile intermediate in organic synthesis and its emerging role in the development of novel therapeutic agents. This research brief synthesizes the latest findings on 5-Bromoacenaphthene, focusing on its chemical properties, synthetic applications, and biomedical relevance.

In the realm of organic chemistry, 5-Bromoacenaphthene has been utilized as a key building block for the synthesis of complex molecular architectures. A 2023 study published in the Journal of Organic Chemistry demonstrated its efficacy in Suzuki-Miyaura cross-coupling reactions, enabling the construction of highly functionalized acenaphthene derivatives. The bromine atom at the 5-position serves as a reactive handle for further functionalization, making it a valuable precursor for the development of advanced materials and pharmaceuticals.

Recent advancements in medicinal chemistry have explored the potential of 5-Bromoacenaphthene as a scaffold for drug discovery. Researchers have identified its ability to interact with biological targets such as enzymes and receptors, owing to its planar aromatic structure. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of 5-Bromoacenaphthene-based inhibitors targeting the ATP-binding site of kinases, showcasing its promise in oncology research. The compound's unique electronic properties and steric characteristics contribute to its high binding affinity and selectivity.

Environmental and toxicological studies have also investigated the safety profile of 5-Bromoacenaphthene. A recent assessment published in Environmental Science & Technology evaluated its biodegradability and ecotoxicological effects, revealing moderate persistence in aquatic environments. These findings underscore the need for careful handling and disposal in industrial and laboratory settings to mitigate potential environmental impacts.

Looking ahead, the versatility of 5-Bromoacenaphthene continues to inspire innovative research across multiple disciplines. Ongoing studies are exploring its applications in optoelectronic materials, where its luminescent properties are being harnessed for the development of organic light-emitting diodes (OLEDs). Additionally, its role in the synthesis of bioactive compounds is being expanded through computational modeling and high-throughput screening approaches.

In conclusion, 5-Bromoacenaphthene (CAS: 2051-98-1) represents a multifaceted compound with broad utility in chemical and biomedical research. Its synthetic accessibility, functional versatility, and biological relevance position it as a valuable tool for advancing both fundamental science and applied technologies. Future research will likely uncover new applications and refine its use in targeted therapeutic interventions and material science innovations.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:2051-98-1)5-Bromoacenaphthene
sfd5484
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:2051-98-1)5-Bromoacenaphthene
A814640
Purity:99%/99%
Quantity:100g/500g
Price ($):223.0/649.0
Email